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Compound of Interest

Compound Name: ZnAF-2 DA

Cat. No.: B1632114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZnAF-2 DA (Zinc-fluorophore-2 diacetate) is a highly sensitive and specific fluorescent probe

for the detection of intracellular zinc ions (Zn²⁺). As a cell-permeable derivative of ZnAF-2, it

readily crosses the cell membrane. Once inside the cell, intracellular esterases cleave the

diacetate groups, trapping the now cell-impermeable ZnAF-2 probe in the cytoplasm.[1][2]

Upon binding to Zn²⁺, ZnAF-2 exhibits a significant increase in fluorescence intensity, making it

an invaluable tool for visualizing and quantifying intracellular zinc dynamics in living cells using

confocal microscopy. Its high affinity for Zn²⁺ and low affinity for other biologically relevant

cations such as Ca²⁺ and Mg²⁺ ensure specific detection.[1][2]

These application notes provide a comprehensive guide to using ZnAF-2 DA for confocal

microscopy, including detailed protocols for cell loading, imaging, and data analysis, as well as

an overview of its application in studying zinc-dependent signaling pathways.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative properties of ZnAF-2 DA
and its active form, ZnAF-2, are summarized in the table below.
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Property Value References

Chemical Formula C₃₈H₃₂N₄O₇ [3]

Molecular Weight 656.68 g/mol

Excitation Wavelength (λex) ~492 nm

Emission Wavelength (λem) ~514 nm

Dissociation Constant (Kd) for

Zn²⁺
2.7 nM

Fluorescence Enhancement

upon Zn²⁺ binding
~60-fold

Specificity High for Zn²⁺ over Ca²⁺, Mg²⁺

Formulation
Typically supplied as a solid or

in DMSO

Storage
Store at -20°C, protected from

light and moisture.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the mechanism of ZnAF-2 DA action, a typical experimental

workflow for its use, and examples of zinc-dependent signaling pathways that can be

investigated with this probe.

Mechanism of ZnAF-2 DA Action
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Start: Seed cells on
confocal-compatible dish

Prepare ZnAF-2 DA
Stock Solution (in DMSO)

Prepare Working Solution
in serum-free medium

Incubate cells with
Working Solution

Wash cells to remove
excess probe

Add phenol red-free
imaging buffer

Acquire images using
Confocal Microscope

Perform Data Analysis:
Background subtraction,

Fluorescence quantification

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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